2-(2,5-dimethylphenoxy)-N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-[5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C20H19FN2O2S/c1-13-3-4-14(2)18(9-13)25-12-19(24)23-20-22-11-17(26-20)10-15-5-7-16(21)8-6-15/h3-9,11H,10,12H2,1-2H3,(H,22,23,24)
• InChI Key: HQRQUMGEEJQXCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=NC=C(S2)CC3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2O2S
• Molecular Weight: 370.4 g/mol

Description

2-(2,5-dimethylphenoxy)-N-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]acetamide is a chemical compound that is widely used in scientific research. This compound is also known as DMTA and belongs to the class of thiazole compounds. DMTA has a variety of applications in scientific research, including its use in the study of biological systems and as a potential therapeutic agent.

Mechanism of Action

The mechanism of action of DMTA is not fully understood. However, it has been shown to have an inhibitory effect on certain enzymes and signaling pathways. This inhibition can lead to a reduction in inflammation and tumor growth.
Biochemical and Physiological Effects:
DMTA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including COX-2 and 5-LOX, which are involved in inflammation and tumor growth. DMTA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMTA in lab experiments is its high purity and relatively simple synthesis method. However, one limitation of using DMTA is its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for the use of DMTA in scientific research. One area of interest is its potential use as a therapeutic agent in the treatment of cancer and other diseases. DMTA may also have potential applications in the study of gene expression and cell signaling pathways. Additionally, further research is needed to fully understand the mechanism of action of DMTA and its potential side effects.

Scientific Research Applications

DMTA has a wide range of applications in scientific research. It has been shown to have potential therapeutic effects in the treatment of various diseases, including cancer and inflammation. DMTA has also been used in the study of biological systems, including its effects on cell signaling pathways and gene expression.